Cas no 89013-40-1 (Isoxazole, 4-[(2,6-dimethylphenyl)azo]-3,5-diphenyl-)

• Product Name: Isoxazole, 4-[(2,6-dimethylphenyl)azo]-3,5-diphenyl-
• CAS No: 89013-40-1
• MF: C₂₃H₁₉N₃O
• MW: 353.416465044022
• CID: 615896
• PubChem ID: 71321438
• Update Time: 2025-04-19

Isoxazole, 4-[(2,6-dimethylphenyl)azo]-3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 4-[(2,6-dimethylphenyl)azo]-3,5-diphenyl-
• (2,6-dimethylphenyl)-(3,5-diphenyl-1,2-oxazol-4-yl)diazene
• 4-[(E)-(2,6-Dimethylphenyl)diazenyl]-3,5-diphenyl-1,2-oxazole
• DTXSID70751259
• 89013-40-1

• Inchi： 1S/C23H19N3O/c1-16-10-9-11-17(2)20(16)24-25-22-21(18-12-5-3-6-13-18)26-27-23(22)19-14-7-4-8-15-19/h3-15H,1-2H3/b25-24+
• InChI Key： HJRITDLEYTXPHU-OCOZRVBESA-N
• SMILES： O1C(C2C=CC=CC=2)=C(C(C2C=CC=CC=2)=N1)/N=N/C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 353.152812238g/mol
• Monoisotopic Mass: 353.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 50.8Ų